Cas no 1353981-10-8 (2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide
• CAS No: 1353981-10-8
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2156529
• Update Time: 2025-10-29

2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-ethyl-n-(1-methyl-piperidin-4-ylmethyl)-acetamide
• 2-Amino-N-ethyl-N-((1-methylpiperidin-4-yl)methyl)acetamide
• AM94432
• 2-Amino-N-ethyl-N-(1-methylpiperidin-4-ylmethyl)acetamide
• 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

• Inchi： 1S/C11H23N3O/c1-3-14(11(15)8-12)9-10-4-6-13(2)7-5-10/h10H,3-9,12H2,1-2H3
• InChI Key： CUUMOECXNRTCGC-UHFFFAOYSA-N
• SMILES： O=C(CN)N(CC)CC1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide

Comprehensive Overview of 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1353981-10-8)

2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1353981-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperidine backbone, which is a common motif in many bioactive molecules. The presence of both amino and amide functional groups enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide for their potential applications in central nervous system (CNS) disorders, such as neurodegenerative diseases and mood disorders. Its structural similarity to known neurotransmitter modulators has prompted investigations into its efficacy and safety profiles.

The synthesis of 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide involves multi-step organic reactions, often starting with piperidine derivatives and incorporating ethylamine and acetamide moieties. The compound's CAS No. 1353981-10-8 serves as a unique identifier in chemical databases, facilitating its tracking in research and regulatory contexts. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity.

One of the key trends in modern pharmacology is the focus on drug repurposing, where existing compounds are evaluated for new therapeutic indications. Given its structural features, 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide is being studied for potential off-label uses, including as a ligand for G-protein-coupled receptors (GPCRs). This aligns with the growing interest in GPCR-targeted therapies, which account for a significant portion of FDA-approved drugs.

From a commercial perspective, the compound is available through specialized chemical suppliers and research reagent providers. Its applications extend beyond pharmaceuticals into biochemical assays and in vitro studies, where it serves as a reference standard or intermediate. Researchers often search for terms like "buy 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide" or "CAS 1353981-10-8 supplier" to source high-quality samples for their experiments.

Environmental and safety considerations are also critical when handling 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. The compound's stability under various conditions is a topic of ongoing research, particularly in the context of formulation development for potential therapeutic use.

In summary, 2-Amino-N-ethyl-N-(1-methyl-piperidin-4-ylmethyl)-acetamide (CAS No. 1353981-10-8) represents a promising candidate for further scientific exploration. Its versatile structure and potential biological activities make it a valuable tool in the quest for innovative treatments. As the fields of medicinal chemistry and drug discovery continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.